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Cat. No.: B1170167 Get Quote

A Technical Guide for Scientists and Drug Development Professionals

This in-depth guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the commercial sources, purity grades, and key technical

considerations for Solvent Red 124. As a versatile dye with applications ranging from industrial

colorants to potential use as an analytical marker, understanding its commercial landscape is

crucial for ensuring the quality and reproducibility of research outcomes.

Commercial Availability and Supplier Overview
Solvent Red 124, also known by its Colour Index name, is a synthetic dye belonging to the

acidic/alkaline dye complexes class.[1][2][3][4] It is commercially available from a variety of

manufacturers and suppliers, primarily based in Asia, with options for both bulk industrial

grades and potentially higher purity grades suitable for research. While many suppliers cater to

industrial applications such as inks, coatings, and plastics, researchers can often procure

smaller quantities for laboratory use.[1][4][5][6]

Key international suppliers and manufacturers include entities such as COLOR BLOOM and

Qingdao Sanhuan Colorchem CO.,LTD.[1][7][8][9] Historically, companies like Clariant GmbH

and Sandoz Ltd were also associated with this dye under brand names like Savinyl Fire Red

3GLS.[2] For analytical standards of similar solvent dyes, researchers may explore vendors like

Sigma-Aldrich, which offers compounds such as Solvent Yellow 124, indicating a potential

source for high-purity reference materials.[10]
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Purity Grades and Technical Specifications
For research applications, understanding the purity and impurity profile of Solvent Red 124 is

paramount. While detailed batch-specific certificates of analysis should always be requested

from the supplier, technical data sheets provide a general overview of the expected quality.

A critical parameter for researchers is the dye content. Some suppliers specify a dye content of

greater than 98%, as determined by spectrophotometry.[11] Other important specifications that

can impact experimental outcomes include:

Moisture Content: Typically specified in the range of 1-3%.[11]

Insoluble Impurities: Limits on insoluble residues, such as "residue on 80 mesh" at a

maximum of 5.0%, are common.[1][3][12]

Water-Soluble Content: A low water-soluble content, often below 1.0%, is desirable for

applications in non-aqueous media.[1][3][12]

The following table summarizes the typical technical specifications for commercially available

Solvent Red 124:
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Parameter Typical Specification
Significance for
Researchers

Dye Content >98% (Spectrophotometer)[11]

The concentration of the active

dye molecule. Higher purity is

crucial for accurate

quantification and reproducible

results.

Physical Appearance
Red to Dark Red Powder[1]

[11]

A visual check for consistency.

Variations may indicate

differences in manufacturing or

the presence of impurities.

Moisture Content 1-3%[11]

Water content can affect

solubility in non-polar solvents

and the accuracy of weighing

for solution preparation.

Residue on 80 Mesh ≤ 5.0%[1][3][12]

Indicates the level of

particulate impurities, which

may need to be removed by

filtration for sensitive

applications.

Water Soluble Content ≤ 1.0%[1][3][12]

Important for applications in

organic solvents to ensure

complete dissolution and avoid

phase separation.

Heat Resistance 180-200 °C (for 5 min)[1][8]

Relevant for applications

involving high-temperature

processing.

Light Fastness 2-5 (on a scale of 1-8)[1][8]

Indicates the stability of the

dye when exposed to light,

which is important for studies

involving photostability.

Solubility Soluble in various organic

solvents

The specific solubility in the

intended solvent system
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should be confirmed.

Experimental Protocols and Methodologies
While specific experimental protocols will vary depending on the research application, a

general workflow for the procurement and use of Solvent Red 124 in a research setting is

outlined below. The primary research application found in the literature for a similar dye,

Solvent Yellow 124, is as a marker in fuel analysis, often employing techniques like

fluorescence spectroscopy and liquid chromatography-mass spectrometry (LC/MS/MS).[13][14]

General Experimental Workflow
Supplier Identification and Vetting: Identify potential suppliers and request technical data

sheets and, if possible, a certificate of analysis for a recent batch.

Purity Assessment: Upon receipt, consider analytical characterization (e.g., via HPLC,

LC/MS, or spectroscopy) to verify the purity and identify any potential contaminants that

could interfere with the experiment.

Solubility Testing: Determine the solubility of the dye in the chosen solvent system for the

experiment.

Standard Solution Preparation: Prepare stock and working standard solutions of known

concentrations for use in assays or as a reference.

Experimental Application: Incorporate the dye into the experimental system, for example, as

a tracer, marker, or for visualization.

Data Acquisition and Analysis: Utilize appropriate analytical techniques to detect and quantify

the dye.

Visualizing Workflows and Logical Relationships
To aid researchers in navigating the process of selecting and utilizing Solvent Red 124, the

following diagrams illustrate key decision-making and experimental workflows.
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Define Research Requirements
(Purity, Quantity, Application)

Identify Potential Suppliers
(Manufacturers, Distributors)

Request Technical Documentation
(TDS, CoA)

Evaluate Supplier and Grade
(Compare Specifications, Lead Time, Cost)

Procure Solvent Red 124

Incoming Quality Control
(Visual Inspection, Analytical Verification)

Proceed to Experiment

Meets Specs

Reject Batch / Contact Supplier

Does Not Meet Specs

Click to download full resolution via product page

Procurement and Qualification Workflow for Solvent Red 124.
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Prepare Stock Solution
(Weighing, Dissolution in appropriate solvent)

Prepare Working Standards
(Serial Dilutions)

Spike into Experimental Matrix
(e.g., Polymer, Fuel, Biological Sample)

Sample Preparation
(Extraction, Filtration, Dilution)

Analytical Measurement
(e.g., Spectroscopy, Chromatography)

Data Analysis
(Quantification, Comparison to Controls)

Results and Interpretation

Click to download full resolution via product page

General Experimental Workflow for using Solvent Red 124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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